Cas no 33538-85-1 (3-(5-bromo-2-methoxyphenyl)propanal)

• Product Name: 3-(5-bromo-2-methoxyphenyl)propanal
• CAS No: 33538-85-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 306492
• PubChem ID: 268438
• Update Time: 2025-06-26

3-(5-bromo-2-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal,5-bromo-2-methoxy-
• 3-(5-bromo-2-methoxyphenyl)propanal
• 5-BROMO-2-METHOXY-BENZENEPROPANAL
• 5-Brom-2-methoxyhydrozimtaldehyd
• Benzenepropanal,5-broMo-2-Methoxy
• DTXSID90955171
• NSC108620
• AKOS011897537
• 3-(5-BROMO-2-METHOXY-PHENYL)-PROPIONALDEHYDE
• EN300-1910086
• NSC-108620
• 33538-85-1
• Benzenepropanal, 5-bromo-2-methoxy-

• Inchi： 1S/C10H11BrO2/c1-13-10-5-4-9(11)7-8(10)3-2-6-12/h4-7H,2-3H2,1H3
• InChI Key： VMDDRFMVXWCFRX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC=O)OC

Computed Properties

• Exact Mass: 241.99400
• Monoisotopic Mass: 241.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.379
• Boiling Point: 301.1°Cat760mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.536
• PSA: 26.30000
• LogP: 2.58920

Additional information on 3-(5-bromo-2-methoxyphenyl)propanal

3-(5-Bromo-2-Methoxyphenyl)Propanal: A Comprehensive Overview

3-(5-Bromo-2-Methoxyphenyl)Propanal, also known by its CAS registry number 33538-85-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and potential for use in advanced chemical systems. The molecule consists of a propanal group attached to a substituted phenyl ring, where the substituents include a bromine atom at the 5-position and a methoxy group at the 2-position. These substituents play a crucial role in determining the compound's reactivity, stability, and functionality.

The synthesis of 3-(5-Bromo-2-Methoxyphenyl)Propanal involves a series of carefully controlled reactions, often utilizing modern catalytic methods to ensure high yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce this compound with greater precision, making it more accessible for large-scale applications. The compound's structure allows for further functionalization, enabling its use as an intermediate in the synthesis of more complex molecules. For instance, the propanal group can be converted into alcohols, esters, or other derivatives through simple chemical transformations.

One of the most promising areas of application for 3-(5-Bromo-2-Methoxyphenyl)Propanal is in the field of drug discovery. The bromine substituent at the 5-position introduces electronic effects that can modulate the compound's interactions with biological systems. Recent studies have demonstrated that this compound exhibits potential as a lead molecule in the development of novel therapeutic agents targeting specific protein kinases. Additionally, its methoxy group at the 2-position enhances solubility and bioavailability, making it an attractive candidate for pharmacological studies.

In materials science, 3-(5-Bromo-2-Methoxyphenyl)Propanal has shown promise as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the development of materials with tailored mechanical and thermal properties. Researchers have explored its use in creating self-healing polymers, where the compound's reactivity plays a key role in enabling repair mechanisms at the molecular level.

The environmental impact of 3-(5-Bromo-2-Methoxyphenyl)Propanal has also been a subject of recent research. Studies have shown that under certain conditions, the compound can degrade into non-toxic byproducts, reducing its ecological footprint. This makes it an eco-friendly alternative to traditional chemicals used in various industrial processes.

In conclusion, 3-(5-Bromo-2-Methoxyphenyl)Propanal (CAS No 33538-85-1) is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure and versatile properties continue to drive innovative research, positioning it as a key player in future technological advancements.